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Compound of Interest

Compound Name: 1,1-Diethoxycyclohexane

L Get Quote

Cat. No.: B155974

This technical guide provides comprehensive information on 1,1-Diethoxycyclohexane,
tailored for researchers, scientists, and professionals in drug development. This document
covers its chemical identity, physicochemical properties, synthesis protocols, key applications,
and safety data.

Chemical Identity and Nomenclature

1,1-Diethoxycyclohexane is an organic compound classified as a diethyl acetal of
cyclohexanone.[1] It is also commonly known by its synonyms, cyclohexanone diethyl acetal or

cyclohexanone diethyl ketal.[1][2]

Identifier Value
IUPAC Name 1,1-diethoxycyclohexane[1][2]
CAS Number 1670-47-9[1][2][31[4]

Molecular Formula

C10H2002[1][2][3]

Molecular Weight

172.26 g/imol [1][2][3]

InChl Key

MWUDABUKTZAZCX-UHFFFAOYSA-N[1][2]

Canonical SMILES

CCOC1(CCCCC1)0CC1][2]I3]

European Community (EC) Number

216-798-0[2][3]

UNII

84QSY8U161[1][3]
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Physicochemical Properties

1,1-Diethoxycyclohexane is a colorless to pale yellow liquid with a characteristic fruity, woody,
and rum-like aroma.[1][2] It is practically insoluble in water but soluble in organic solvents like
ethanol.[1][2]

Property Value Reference

Colourless to pale yellow clear

Appearance . [1][2]
liquid

Density 0.908 - 0.921 g/mL at 20-25°C [1][4]

Boiling Point 76-78 °C at 20 mmHg [4115][6]

Flash Point 60.2 °C (140 °F) [3][4]

Refractive Index n20/D 1.4360 [31[4][5]

Vapor Pressure 0.341 mmHg at 25°C [3114]

LogP 2.71980 [3]

- Insoluble in water; Soluble in

Solubility [11[2]

ethanol

Synthesis and Experimental Protocols

The primary method for synthesizing 1,1-Diethoxycyclohexane is the acid-catalyzed reaction
of cyclohexanone with ethanol or a trialkyl orthoformate, such as triethyl orthoformate.[1][7][8]

Experimental Protocol: Synthesis from Cyclohexanone and Triethyl Orthoformate
This protocol is based on a documented synthesis procedure.[7]

Materials:

e Cyclohexanone (4.45 g, 45.2 mmol)

 Triethyl orthoformate (7.05 g, 47.5 mmol)
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e p-Toluenesulfonic acid monohydrate (0.04 g, catalyst)
e Ethanol (4.15 g, 90 mmol)

o Ethyl acetate (95 ml)

o D-isoascorbic acid (4.0 g, 22.7 mmol)

e Aluminum oxide (2 g)

o Celite®

Procedure:

o Combine cyclohexanone, triethyl orthoformate, p-toluenesulfonic acid, and ethanol in a 200-
ml three-neck flask containing 95 ml of ethyl acetate.

o Heat the mixture to 100°C.
» After the formation of 1,1-diethoxycyclohexane, add D-isoascorbic acid to the flask.
o Reflux the heterogeneous mixture for 5 hours until a clear solution is formed.

e Add aluminum oxide and stir the resulting suspension for an additional hour at room
temperature.

« Filter the suspension over Celite®, and wash the filter cake three times with ethyl acetate.

o Concentrate the filtrate by evaporation at 35°C under reduced pressure (30 mbars) to yield
the product.

A reported yield for a similar synthesis involving cyclohexanone and ethanol is approximately
59%.[1]

Applications in Research and Drug Development

While not a therapeutic agent itself, 1,1-Diethoxycyclohexane serves as a crucial intermediate
and building block in organic synthesis, which is fundamental to drug development.
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o Protecting Group: The diethyl acetal group is a common protecting group for the carbonyl
functionality of ketones and aldehydes.[1] This allows for selective chemical modifications at
other sites of a complex molecule, a common strategy in the synthesis of active
pharmaceutical ingredients (APIs). The acetal can be readily removed (deprotected) under
acidic conditions to restore the carbonyl group.[1]

e Precursor to Cyclohexanone: Through acid-catalyzed hydrolysis, 1,1-Diethoxycyclohexane
can be converted back to cyclohexanone.[1] Cyclohexanone is a versatile precursor in the
synthesis of numerous pharmaceuticals.[1]

» Solvent Applications: Due to its relative inertness towards many functional groups and its low
boiling point, it can be used as a solvent for specific extraction and recrystallization
processes in a laboratory setting.[1]

o Flavoring Agent: It is also recognized for its use as a flavoring agent in the food industry.[2][9]
Diagrams and Workflows
Diagram 1: Synthesis of 1,1-Diethoxycyclohexane

This diagram illustrates the acid-catalyzed reaction between cyclohexanone and ethanol to
form the diethyl acetal.
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Caption: Synthesis of 1,1-Diethoxycyclohexane from cyclohexanone.
Diagram 2: Role as a Protecting Group

This workflow demonstrates the utility of 1,1-Diethoxycyclohexane in a multi-step synthesis,
specifically its function as a protecting group for a carbonyl.
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Caption: Workflow of carbonyl protection using acetal formation.

Safety and Handling

1,1-Diethoxycyclohexane is considered irritating to the eyes, respiratory system, and skin.[4]
According to the Globally Harmonized System (GHS), it is also classified as harmful to aquatic
life with long-lasting effects.[1][2]
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Handling Precautions:

Handle in a well-ventilated area.[9]

Wear suitable personal protective equipment (PPE), including safety goggles, gloves, and
protective clothing.[9]

Avoid contact with skin and eyes.[9]

Keep away from heat, sparks, open flames, and other ignition sources.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

First Aid Measures:

In case of eye contact: Rinse immediately with plenty of water and seek medical advice.[4]

In case of skin contact: Remove contaminated clothing and rinse skin with water.

If inhaled: Move the person to fresh air.

If swallowed: Do not induce vomiting. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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